Cas no 1706448-74-9 (3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione)

• Product Name: 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione
• CAS No: 1706448-74-9
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• MDL: MFCD29034605
• CID: 5220181
• PubChem ID: 86262526
• Update Time: 2025-10-31

3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 3-(2-aminobutyl)-
• 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione

• MDL： MFCD29034605
• Inchi： 1S/C7H12N2O3/c1-2-5(8)3-9-6(10)4-12-7(9)11/h5H,2-4,8H2,1H3
• InChI Key： DKNLLWZASSQQAN-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(CC(N)CC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione

Comprehensive Overview of 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione (CAS No. 1706448-74-9)

3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione (CAS No. 1706448-74-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an oxazolidine-2,4-dione core and an aminobutyl side chain, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

The compound's CAS number 1706448-74-9 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione has surged due to its relevance in peptide synthesis and enzyme inhibition studies. Its structural versatility allows for modifications that can enhance bioavailability or target specificity, aligning with current trends in personalized medicine and green chemistry.

One of the most searched questions related to this compound is: "What are the applications of 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione in drug discovery?" Studies suggest its potential as a scaffold for designing small-molecule inhibitors, particularly in neurological disorders and metabolic diseases. Its oxazolidine-2,4-dione moiety is known to mimic natural substrates, enabling selective binding to enzymes or receptors. This property has sparked interest in AI-driven drug design, where computational models predict its interactions with proteins.

Another hot topic is the compound's role in sustainable chemistry. With growing emphasis on eco-friendly synthesis, researchers are exploring catalytic methods to produce 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione with minimal waste. Searches like "green synthesis of oxazolidine-2,4-dione derivatives" reflect this trend. The compound's stability under mild conditions further supports its use in biodegradable materials, a sector gaining traction due to environmental concerns.

From a technical perspective, the aminobutyl side chain introduces steric and electronic effects that influence the compound's reactivity. This feature is often discussed in forums focusing on structure-activity relationships (SAR). Questions such as "How does the aminobutyl group affect the solubility of 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione?" are common among chemists optimizing formulations for drug delivery systems.

In summary, 3-(2-aminobutyl)-1,3-oxazolidine-2,4-dione (CAS No. 1706448-74-9) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research and alignment with industry trends ensure its continued relevance. Whether in pharmaceutical innovation or sustainable technology, this compound exemplifies the intersection of chemistry and modern scientific priorities.